Cas no 88441-65-0 (Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-)

88441-65-0 structure
Product name:Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-
Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-
- 3-ethylidene-2-methyl-2-(3-oxobutyl)cyclopentan-1-one
- 88441-65-0
- DTXSID30748180
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- Inchi: InChI=1S/C12H18O2/c1-4-10-5-6-11(14)12(10,3)8-7-9(2)13/h4H,5-8H2,1-3H3
- InChI Key: UTZLYMFPBUJAOG-UHFFFAOYSA-N
- SMILES: CC=C1CCC(=O)C1(C)CCC(=O)C
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 34.1Ų
Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)- Related Literature
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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2. Book reviews
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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